Cas no 88330-41-0 (1-methyl-1H-Indole-5,6-dicarbonitrile)

1-methyl-1H-Indole-5,6-dicarbonitrile structure
88330-41-0 structure
Product Name:1-methyl-1H-Indole-5,6-dicarbonitrile
CAS No:88330-41-0
MF:C11H7N3
MW:181.193381547928
CID:636971
PubChem ID:11217603
Update Time:2025-04-19

1-methyl-1H-Indole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Indole-5,6-dicarbonitrile
    • 1-methylindole-5,6-dicarbonitrile
    • 88330-41-0
    • 1H-Indole-5,6-dicarbonitrile, 1-methyl-
    • DTXSID90459023
    • Inchi: 1S/C11H7N3/c1-14-3-2-8-4-9(6-12)10(7-13)5-11(8)14/h2-5H,1H3
    • InChI Key: OEEUPHVMINYMMS-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC2C=C(C#N)C(C#N)=CC1=2

Computed Properties

  • Exact Mass: 181.063997236g/mol
  • Monoisotopic Mass: 181.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.5Ų
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